2-({2-[(butylcarbamoyl)methyl]-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(5-chloro-2-methoxyphenyl)acetamide

• IUPAC Name: N-butyl-2-[5-[2-(5-chloro-2-methoxyanilino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]acetamide
• InChI: InChI=1S/C25H26ClN5O4S/c1-3-4-11-27-21(32)13-19-24(34)31-23(29-19)16-7-5-6-8-17(16)30-25(31)36-14-22(33)28-18-12-15(26)9-10-20(18)35-2/h5-10,12,19H,3-4,11,13-14H2,1-2H3,(H,27,32)(H,28,33)
• InChI Key: BIORHZREEIYZHY-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)CC1C(=O)N2C(=N1)C3=CC=CC=C3N=C2SCC(=O)NC4=C(C=CC(=C4)Cl)OC
• Molecular Formula: C25H26ClN5O4S
• Molecular Weight: 528.0 g/mol

Description

2-({2-[(butylcarbamoyl)methyl]-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-(5-chloro-2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C25H26ClN5O4S and its molecular weight is 528.02. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Compounds structurally related to the queried chemical have been synthesized and evaluated for their biological activities, including anticonvulsant, antiprotozoal, and antibacterial effects. For instance, omega-(1H-imidazol-1-yl)-N-phenylalkanoic acid amide derivatives have shown notable anticonvulsant activity against seizures induced by maximal electroshock, with 2-(1H-imidazol-1-yl)-N-(o-chlorophenyl)acetamide being identified as the most active compound in the series (Aktürk et al., 2002).

Antiprotozoal Applications

• Novel 2-{[2-(1H-imidazol-1-yl)ethyl]sulfanyl}-1H-benzimidazole derivatives were synthesized and tested against protozoa such as Trichomonas vaginalis, Giardia intestinalis, and Entamoeba histolytica. These compounds displayed strong activity with IC50 values in the nanomolar range, surpassing metronidazole, the drug of choice for these parasites, highlighting their potential as antiprotozoal agents (Pérez‐Villanueva et al., 2013).

Chemotherapeutic Research

• Research into 2-amino-4-oxo-5-substituted-pyrrolo[2,3-d]pyrimidines has produced potential inhibitors of thymidylate synthase (TS), indicating their possible use as antitumor and/or antibacterial agents. The compounds containing phenyl, 4'-chlorophenyl, and other substituents on the sulfur atom were synthesized and evaluated against various TSs, showing significant potency and thus potential for chemotherapeutic applications (Gangjee et al., 1996).

Antimicrobial Agents

• The synthesis and evaluation of 5-substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide series have been explored for antimicrobial activity. This research illustrates the process of creating compounds with potential antimicrobial properties by converting aromatic organic acids into esters, hydrazides, and then 5-substituted-1,3,4-oxadiazole-2-thiols. These compounds demonstrated activity against acetylcholinesterase and butyrylcholinesterase, indicating their relevance in developing treatments for conditions influenced by these enzymes (Rehman et al., 2013).